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Compound of Interest

Compound Name: ZONYL FS-300

Cat. No.: B1180619 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Two Nonionic Fluorosurfactants

This guide provides a detailed comparative analysis of the performance of ZONYL FS-300 and

its successor, Capstone FS-30. Both are nonionic, water-soluble fluorosurfactants known for

their ability to significantly reduce surface tension at low concentrations. This comparison is

based on available technical data and scientific literature to assist researchers in selecting the

appropriate surfactant for their applications. ZONYL FS-300 is a legacy product that has been

discontinued and largely replaced by the Capstone™ series, which was developed to meet

evolving environmental standards.

Executive Summary
Capstone FS-30 is positioned as a replacement for ZONYL FS-300, offering comparable

performance with an improved environmental, health, and safety profile. Both surfactants

exhibit excellent surface tension reduction capabilities. The primary differences lie in their

solids content and the regulatory landscape that drove the transition from the Zonyl to the

Capstone product line. While direct, side-by-side comparative studies are scarce due to the

discontinuation of ZONYL FS-300, this guide synthesizes available data to provide a

comprehensive performance overview.
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A summary of the general properties of ZONYL FS-300 and Capstone FS-30 is presented

below.

Property ZONYL FS-300 Capstone FS-30

Ionic Character Nonionic Nonionic, ethoxylated

Form Liquid Clear yellow liquid

Composition 40% solids in water 25% solids in water

Solvent Water Water

pH Not specified 6 - 8.5

Specific Gravity 1.13 1.1

Key Features

General-purpose, water-

soluble, nonflammable,

compatible with all ionic

classes of surfactants.[1]

VOC- & APEO-free, non-

flammable, stable in acidic,

basic, brine, and hard water

environments.[1][2][3][4][5][6]

[7]

Discontinuation Status Discontinued Active Product

Performance Data
Surface Tension Reduction
The primary function of these fluorosurfactants is to reduce the surface tension of aqueous

solutions. Below is a comparison of their performance in deionized water.

Concentration (% Solids)
ZONYL FS-300 Surface
Tension (dyn/cm)

Capstone FS-30 Surface
Tension (dyn/cm)

0.001 29 ~35

0.01 24 ~22

0.1 23 ~20
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Note: Capstone FS-30 data is estimated from the graphical data provided in the technical

documents. The ZONYL FS-300 data is from its technical data sheet.

ZONYL FS-300 was also tested in various other media, demonstrating its robustness.

Concentration
(% Solids)

25% H2SO4
(dyn/cm)

70% HNO3
(dyn/cm)

10% KOH
(dyn/cm)

37% HCl
(dyn/cm)

0.001 34 35 32 30

0.01 25 26 24 26

0.1 22 22 23 25

Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which

micelles form and all additional surfactant added to the system goes to the micelles. It is a

measure of the surfactant's efficiency.

Surfactant Critical Micelle Concentration (CMC)

ZONYL FS-300 ~0.9 µmol/L[8]

Capstone FS-30 Data not publicly available.

While a specific CMC value for Capstone FS-30 is not readily available in the public domain,

the surface tension data suggests it is also highly efficient, reaching a low surface tension at a

low concentration.

Wetting Performance
Both ZONYL FS-300 and Capstone FS-30 are marketed as excellent wetting and leveling

agents.[8][9] They are designed to lower the contact angle of a liquid on a solid surface,

thereby promoting spreading and wetting.

ZONYL FS-300 is noted for its ability to wet even hard-to-wet surfaces like PTFE powder.[9]
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Capstone FS-30 is highlighted for its ability to improve wetting and penetration of adhesives

into substrates, and to reduce surface defects in coatings such as orange peel and cratering.[1]

[6]

Direct comparative contact angle data is not available. However, given that Capstone FS-30 is

a replacement for ZONYL FS-300, their wetting performances are expected to be broadly

similar.

Experimental Protocols
The data presented in this guide is typically generated using the following standard

experimental methodologies.

Surface Tension Measurement
Objective: To determine the surface tension of a liquid at the air-liquid interface.

Common Methods:

Wilhelmy Plate Method: A thin plate, typically made of platinum, is oriented perpendicular to

the interface and the force exerted on it is measured.

Du Noüy Ring Method: A platinum ring is submerged in the liquid and then slowly pulled

through the interface. The force required to pull the ring from the surface is measured.

Pendant Drop Method: The shape of a drop of liquid hanging from a needle is analyzed. The

surface tension can be determined from the drop shape, which is a balance between gravity

and surface tension.

Sample Preparation Measurement Data Analysis

Prepare surfactant solutions
of varying concentrations

Select Method:
- Wilhelmy Plate
- Du Noüy Ring
- Pendant Drop

Introduce sample Use Tensiometer to
measure force or drop shape

Record surface tension
values (dyn/cm)

Plot Surface Tension vs.
Concentration

Determine Critical Micelle
Concentration (CMC)

Click to download full resolution via product page
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Workflow for Surface Tension and CMC Determination

Contact Angle Measurement
Objective: To quantify the wettability of a solid surface by a liquid.

Common Method:

Sessile Drop Method: A drop of liquid is placed on a solid surface. A goniometer is used to

measure the angle between the solid surface and the tangent of the liquid-vapor interface at

the three-phase contact point.

Experimental Setup

Measurement
Data Analysis

Place solid substrate
on goniometer stage

Dispense a small drop
of liquid onto the substrate

Prepare liquid
(surfactant solution)

Capture a high-resolution
image of the droplet

Analyze the image to
measure the contact angle

Obtain contact angle
value (degrees)

Click to download full resolution via product page

Workflow for Contact Angle Measurement

Signaling Pathways and Logical Relationships
The transition from ZONYL FS-300 to Capstone FS-30 was driven by regulatory and industry-

wide initiatives to phase out long-chain per- and polyfluoroalkyl substances (PFAS).
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Legacy Product

Driving Force for Change

Replacement Product

ZONYL Product Line
(e.g., ZONYL FS-300)

Environmental Regulations
(e.g., EPA 2010/15 PFOA Stewardship Program)

Subject to
phase-out

Capstone Product Line
(e.g., Capstone FS-30)

Replaced by

Led to development of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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